pan-KRAS degrader 1

• Molecular Formula: C22H26N8OS
• Molecular Weight: 450.6 g/mol
• InChI: InChI=1S/C22H26N8OS/c1-13-12-25-8-4-10-30(13)21-26-9-6-15(27-21)19-28-20(31-29-19)22(2)7-3-5-16-17(22)14(11-23)18(24)32-16/h6,9,13,25H,3-5,7-8,10,12,24H2,1-2H3/t13-,22-/m0/s1
• InChIKey: ITTALXOYNGAVCQ-XMHCIUCPSA-N

Pan-KRAS Degrader 1 for Proteolysis-Targeting Chimera (PROTAC) Development: A High-Affinity KRAS Binder

Pan-KRAS degrader 1 (Compound 1, CAS 2937327-83-6) is a homopiperazine-based small molecule that acts as a high-affinity, non-covalent ligand for the switch II pocket of Kirsten rat sarcoma viral oncogene homolog (KRAS) [1]. It was identified through structural analysis of the pan-KRAS inhibitor BI-2865 and subsequent analog screening as a high-affinity binder with a dissociation constant (Kd) of 25 nM for KRAS G12V via surface plasmon resonance (SPR) [1]. This compound is the foundational 'target protein ligand' in the design of heterobifunctional PROTACs, notably ACBI3, which degrades 13 of the 17 most prevalent oncogenic KRAS alleles [1]. Its value proposition for procurement lies in its characterized binding trajectory, which positions it as a critical reagent for constructing next-generation pan-KRAS degraders.

Workflow PROTAC target protein ligand synthesis Monomeric KRAS binder for modular degrader assembly

Selection Logic Structurally validated linker attachment trajectory Solvent-exposed pocket confirmed by X-ray crystallography

Research Context KRAS targeted protein degradation studies Supports pan-allele degrader library construction

• [1] Popow, J., et al. (2024). Targeting cancer with small-molecule pan-KRAS degraders. Science, 385(6715), 1338-1347. DOI: 10.1126/science.adm8684 View Source

Why Pan-KRAS Degrader 1 Cannot Be Simply Replaced by a Generic KRAS Inhibitor or pan-KRAS Degrader

Directly substituting pan-KRAS degrader 1 with an in-class pan-KRAS inhibitor like BI-2865 or a pre-assembled PROTAC like ACBI3 will fundamentally alter the experimental outcome. Pan-KRAS degrader 1 is specifically engineered as a monomeric target engagement ligand to provide a solvent-exposed trajectory for linker attachment [1]. Using an inhibitor like BI-2865 would block the attachment point, as it lacks the necessary chemical handle for PROTAC design. Conversely, procuring a final degrader such as ACBI3 eliminates the ability to systematically study linker effects, optimize E3 ligase engagement, or dissect ternary complex kinetics—all of which require the modular use of the pan-KRAS degrader 1 building block [1]. The quantitative binding affinity of 25 nM for KRAS G12V, which defines this compound's utility as a PROTAC precursor, is not a feature of generic KRAS ligands or final heterobifunctional molecules.

This Product

Pan-KRAS Degrader 1

Target protein ligand building block

Engineered with solvent-exposed linker attachment trajectory

Enables modular linker and E3 ligase optimization

Potential Substitute

BI-2865 or ACBI3

Inhibitor or pre-assembled degrader

BI-2865 lacks the structural handle for PROTAC linker conjugation

ACBI3 is a final degrader and does not support modular SAR studies

• [1] Popow, J., et al. (2024). Targeting cancer with small-molecule pan-KRAS degraders. Science, 385(6715), 1338-1347. DOI: 10.1126/science.adm8684 View Source

Quantitative Evidence Guide for the Scientific Selection of Pan-KRAS Degrader 1 over Closest Analogs

Affinity-Equivalent but Structurally Superior: Pan-KRAS Degrader 1 vs. BI-2865 as a PROTAC Starting Point

Pan-KRAS degrader 1 and the pan-KRAS inhibitor BI-2865 display nearly identical binding affinities for the KRAS G12V mutant, with Kd values of 25 nM and 26 nM, respectively [REFS-1, REFS-2]. Despite this parity in target engagement, the critical differentiation for a PROTAC-focused procurement is functional. X-ray crystallographic analysis (PDB 8QUG) of pan-KRAS degrader 1 revealed a solvent-exposed subpocket created by amino acids H95, E62, and D92, which provides a validated, suitable trajectory for linker attachment without disrupting binding [1]. BI-2865, while an inhibitor with broader mutant coverage (Kd for G12C: 4.5 nM, G12D: 32 nM, G13D: 4.3 nM), is not optimized for this exact structural role and is therefore a less informed choice for initiating PROTAC synthesis [2].

vs. BI-2865 for PROTAC design

Head-to-head

Kd parity (25 vs 26 nM). Only pan-KRAS degrader 1 has a structurally validated, solvent-exposed pocket (PDB 8QUG) for linker attachment.

De-risks PROTAC synthesis starting point

Linker trajectory validated by X-ray crystallography

Evidence Dimension	Binding affinity (Kd) for KRAS G12V and suitability for PROTAC linker attachment
Target Compound Data	Kd = 25 nM (SPR); Solvent-exposed trajectory for linker attachment confirmed by X-ray crystallography (PDB 8QUG)
Comparator Or Baseline	BI-2865: Kd = 26 nM for G12V (SPR); No reported linker attachment trajectory
Quantified Difference	Kd difference is negligible (1 nM), but pan-KRAS degrader 1 has a structurally characterized and validated solvent-exposed pocket for linker attachment, which is essential for PROTAC design.
Conditions	Affinity measured by surface plasmon resonance (SPR). Structural analysis by X-ray crystallography (pan-KRAS degrader 1) and biochemical profiling (BI-2865).

Why This Matters

For researchers synthesizing PROTACs, the validated linker attachment trajectory of pan-KRAS degrader 1 de-risks the initial design and saves months of SAR exploration that would be required if using an alternative inhibitor like BI-2865.

• [1] Popow, J., et al. (2024). Targeting cancer with small-molecule pan-KRAS degraders. Science, 385(6715), 1338-1347. DOI: 10.1126/science.adm8684 View Source
• [2] Kim, D., et al. (2023). Pan-KRAS inhibitor disables oncogenic signalling and tumour growth. Nature, 619, 160-166. DOI: 10.1038/s41586-023-06123-3 (Characterization of BI-2865). View Source

Modular Component vs. Final Degrader: Pan-KRAS Degrader 1 vs. ACBI3 in PROTAC Workflow Versatility

Pan-KRAS degrader 1 is the functional target-binding module of the heterobifunctional degrader ACBI3 [1]. While ACBI3 is a fully optimized in vivo probe with a demonstrated ternary complex Kd of 6 nM and potent degradation across 13 KRAS alleles, its utility is confined to final-stage biological interrogation [1]. Procuring pan-KRAS degrader 1 is essential for upstream workflows, enabling chemists to independently modulate linkers (e.g., PEG-based, alkyl) and E3 ligase ligands (e.g., VHL, CRBN) to optimize cooperativity and degradation kinetics. The discovery of ACBI3 itself was predicated on the initial screening of pan-KRAS degrader 1 conjugated to VH032-based VHL binders, which yielded Compound 2 with a high cooperativity factor (α = 479) and a ternary complex Kd of 15 nM [1].

vs. ACBI3 workflow versatility

Head-to-head

Pan-KRAS degrader 1 is the monomeric target-binding module. Initial VHL conjugation yielded high-cooperativity ternary complex inducer (α = 479).

Enables broad linker/ligand SAR exploration

Modularity is essential for degrader optimization

Evidence Dimension	Role in the PROTAC development pipeline and research versatility
Target Compound Data	Monomeric target protein ligand; enables modular linker/ligand screening. Initial conjugation to VHL yields a high-cooperativity (α = 479) ternary complex inducer (Compound 2).
Comparator Or Baseline	ACBI3: Final, pre-assembled degrader with optimized linker and VHL binder; not modular.
Quantified Difference	Not quantifiable as a direct metric, but the structural modularity of pan-KRAS degrader 1 enables an almost infinite number of distinct PROTAC candidates, whereas ACBI3 represents a single, fixed point in chemical space.
Conditions	PROTAC synthesis and biochemical screening (FP, SPR) as described in the discovery workflow.

Why This Matters

Procuring pan-KRAS degrader 1, rather than the final degrader ACBI3, provides the versatility to create and screen dozens of PROTAC candidates, which is fundamental for optimizing on-target efficacy, selectivity, and safety profiles in a drug discovery program.

• [1] Popow, J., et al. (2024). Targeting cancer with small-molecule pan-KRAS degraders. Science, 385(6715), 1338-1347. DOI: 10.1126/science.adm8684 View Source

Pathway Modulation Longevity: Class Inference of Degradation vs. Inhibition with Pan-KRAS Degrader 1-Derived PROTACs

A class-level comparison reveals a fundamental advantage of using pan-KRAS degrader 1 to build PROTAC degraders over using conventional inhibitors. The pan-KRAS inhibitor BI-2865 inhibits downstream MAPK signaling through occupancy-driven pharmacology [2]. In contrast, pan-KRAS degrader 1-derived PROTACs such as ACBI3 destroy the target protein [1]. The Science study demonstrated that this event-driven pharmacology results in more profound and sustained pathway modulation across a broad range of KRAS mutant cell lines compared with inhibition, killing cancer cells while sparing models without genetic KRAS aberrations [1]. This mechanistic differentiation is a direct consequence of starting with a degradation-competent ligand like pan-KRAS degrader 1.

Degradation vs. inhibition MoA

Class-level

Degrader-derived PROTACs enable event-driven pharmacology, leading to reported more profound and sustained pathway modulation vs. occupancy-driven inhibition.

Supports pathway-response interpretation

Mechanistic differentiation requires validation per PROTAC candidate

Evidence Dimension	Mechanism of action, pathway modulation sustainability, and selectivity for KRAS-mutant cells
Target Compound Data	Pan-KRAS degrader 1-derived PROTACs (e.g., ACBI3) cause potent and sustained degradation of oncogenic KRAS, leading to more profound pathway inhibition and selective killing of KRAS-mutant cell lines.
Comparator Or Baseline	Pan-KRAS inhibitors (e.g., BI-2865) rely on target occupancy; inhibition is less profound and sustained, leading to less effective tumor cell killing.
Quantified Difference	Specific quantitative values for DC50, Dmax, and selectivity are a feature of the final PROTAC (ACBI3) and not pan-KRAS degrader 1 alone. The key differentiator is the qualitative switch from inhibition to degradation.
Conditions	Citing general findings from the referenced study comparing ACBI3 (built from pan-KRAS degrader 1) to small-molecule inhibition across multiple cell lines.

Why This Matters

The strategic choice of a degradation-competent building block like pan-KRAS degrader 1 over an inhibitor sets the stage for achieving a catalytic, event-driven mechanism of action that can overcome the limitations of occupancy-based resistance, a critical factor in targeting KRAS.

• [1] Popow, J., et al. (2024). Targeting cancer with small-molecule pan-KRAS degraders. Science, 385(6715), 1338-1347. DOI: 10.1126/science.adm8684 View Source
• [2] Kim, D., et al. (2023). Pan-KRAS inhibitor disables oncogenic signalling and tumour growth. Nature, 619, 160-166. DOI: 10.1038/s41586-023-06123-3 View Source

Priority Application Scenarios for Pan-KRAS Degrader 1 in Oncology Drug Discovery

Synthesis and Optimization of Pan-KRAS PROTACs for Broad-Spectrum Oncogenic Allele Degradation

This is the primary application. Research teams can conjugate pan-KRAS degrader 1 to a variety of linker-E3 ligase binder conjugates (e.g., VHL, CRBN-based) to generate a focused library of heterobifunctional PROTACs. As demonstrated in the discovery of ACBI3, this modular approach allows for systematic optimization of physiochemical properties and ternary complex stability (e.g., achieving a Kd of 6 nM and a binary half-life >2000 s for ACBI3) to produce degraders capable of eliminating 13 of the 17 most common KRAS mutants [1].

Comparative Mechanism-of-Action (MoA) Studies: Degradation vs. Inhibition

Pan-KRAS degrader 1 serves as a critical chemical biology tool to dissect the functional consequences of eliminating KRAS protein versus merely inhibiting its function. By creating matched pairs where a pan-KRAS degrader 1-based PROTAC is compared head-to-head with a parent inhibitor like BI-2865, researchers can quantitatively study the impact of event-driven pharmacology on pathway feedback reactivation, signal duration, and cell fate, as evidenced by the more profound and sustained MAPK pathway modulation observed with the ACBI3 degrader [1].

Investigating KRAS Degradation as a Strategy to Overcome Drug Resistance

The known limitation of covalent KRAS G12C inhibitors like sotorasib is the rapid development of resistance through secondary mutations and pathway reactivation. Procuring pan-KRAS degrader 1 enables the creation of novel PROTAC degraders that can be systematically evaluated for their ability to degrade inhibitor-resistant KRAS mutants and prevent MAPK pathway reactivation, a therapeutic concept established by the potent activity of derivative PROTACs in treatment-resistant models [1].

Application

Selection Property

Validation Focus

Pan-KRAS PROTAC library synthesis

Linker attachment trajectory

Ternary complex cooperativity (α factor)

Degradation vs. inhibition MoA studies

Modular target engagement

MAPK pathway modulation duration

Resistance model evaluation

Degradation-competent scaffold

Degradation of inhibitor-resistant KRAS mutants

• [1] Popow, J., et al. (2024). Targeting cancer with small-molecule pan-KRAS degraders. Science, 385(6715), 1338-1347. DOI: 10.1126/science.adm8684 View Source